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Compound of Interest

Compound Name: 4-Bromo-1,1-dimethoxybutane

Cat. No.: B1310479 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents is a cornerstone of laboratory safety and regulatory compliance.

This guide provides essential, immediate safety and logistical information for the proper

disposal of 4-Bromo-1,1-dimethoxybutane (CAS No. 24157-02-6), a halogenated organic

compound. Adherence to these procedures is critical to protect personnel and the environment.

Core Safety and Disposal Information
A summary of key data for 4-Bromo-1,1-dimethoxybutane is presented below, compiled from

safety data sheets and chemical databases.
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Property Value

CAS Number 24157-02-6

Molecular Formula C₆H₁₃BrO₂

Hazard Classifications

Harmful if swallowed (H302), Causes skin

irritation (H315), Causes serious eye irritation

(H319), May cause respiratory irritation (H335)

[1]

Signal Word Warning[1]

Precautionary Statements

P261: Avoid breathing

dust/fume/gas/mist/vapors/spray.

P305+P351+P338: IF IN EYES: Rinse

cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.[1]

Disposal Classification Hazardous Waste

Step-by-Step Disposal Protocol
The following protocol outlines the mandatory steps for the safe disposal of 4-Bromo-1,1-
dimethoxybutane. This procedure is designed to minimize exposure risks and ensure

regulatory compliance.

1. Waste Identification and Segregation:

All waste containing 4-Bromo-1,1-dimethoxybutane must be classified as hazardous

waste.

It is crucial to segregate this waste stream from other laboratory waste, especially from non-

halogenated organic waste, to prevent hazardous reactions and to facilitate proper disposal.

2. Personal Protective Equipment (PPE):

Before handling the waste, ensure you are wearing the appropriate PPE, including chemical-

resistant gloves, safety goggles, and a lab coat.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.bldpharm.com/products/24157-02-6.html
https://www.bldpharm.com/products/24157-02-6.html
https://www.bldpharm.com/products/24157-02-6.html
https://www.benchchem.com/product/b1310479?utm_src=pdf-body
https://www.benchchem.com/product/b1310479?utm_src=pdf-body
https://www.benchchem.com/product/b1310479?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1310479?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3. Containerization:

Use a dedicated, leak-proof, and chemically compatible container for collecting 4-Bromo-
1,1-dimethoxybutane waste.

The container must have a secure, tight-fitting lid. The original product container, if in good

condition, can be used for waste accumulation.

Do not mix with other waste streams.[2]

4. Labeling:

The waste container must be clearly labeled with the words "Hazardous Waste" and the full

chemical name: "4-Bromo-1,1-dimethoxybutane".

Include the CAS number (24157-02-6) and any other components mixed with it.

5. Storage:

Store the waste container in a designated, well-ventilated hazardous waste accumulation

area.

Keep the container away from incompatible materials.

6. Disposal:

4-Bromo-1,1-dimethoxybutane should be disposed of as an unused product.[3]

The primary and recommended method for the disposal of halogenated organic waste is

through controlled incineration by a licensed hazardous waste disposal company.[4]

Never pour 4-Bromo-1,1-dimethoxybutane down the drain or mix it with general laboratory

or household garbage.[4]

Contact your institution's Environmental Health and Safety (EHS) department to arrange for

pickup and disposal.

7. Decontamination of Empty Containers:
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Empty containers that once held 4-Bromo-1,1-dimethoxybutane must also be treated as

hazardous waste unless properly decontaminated.

Decontamination Procedure:

Triple Rinse: Rinse the empty container three times with a suitable organic solvent in

which 4-Bromo-1,1-dimethoxybutane is soluble.

Collect Rinsate: The solvent used for rinsing (rinsate) is now considered hazardous waste

and must be collected and added to your designated "Halogenated Organic Waste"

container.[4]

Container Disposal: Once triple-rinsed, the container can typically be disposed of as non-

hazardous laboratory glassware or plasticware. However, it is crucial to consult your

institution's EHS guidelines for specific rules on the disposal of decontaminated chemical

containers.[4]

Experimental Workflow for Disposal
Currently, there are no established and widely accepted experimental protocols for the

chemical neutralization or degradation of 4-Bromo-1,1-dimethoxybutane at the laboratory

scale for disposal purposes. The regulated and recommended method of disposal is

incineration.[4]

Logical Disposal Decision Pathway
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Start: Have 4-Bromo-1,1-dimethoxybutane Waste Is it an empty container?

Is the waste pure or mixed with other halogenated compounds?

Collect in a dedicated 'Halogenated Organic Waste' container. Label container with 'Hazardous Waste' and full chemical name(s). Store in a designated, ventilated area away from incompatibles. Contact Environmental Health & Safety (EHS) for disposal.

No

Triple rinse with a suitable organic solvent.
Yes

Collect rinsate as 'Halogenated Organic Waste'.

Dispose of decontaminated container per institutional guidelines.

Click to download full resolution via product page

Caption: Disposal decision workflow for 4-Bromo-1,1-dimethoxybutane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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